Cas no 955563-90-3 (5-ethyl-4-(2-methoxyphenyl)-1H-pyrazol-3-amine)

• Product Name: 5-ethyl-4-(2-methoxyphenyl)-1H-pyrazol-3-amine
• CAS No: 955563-90-3
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 6441938
• PubChem ID: 16653100
• Update Time: 2025-05-19

5-ethyl-4-(2-methoxyphenyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-742332
• 955563-90-3
• AKOS002671390
• 5-ethyl-4-(2-methoxyphenyl)-1H-pyrazol-3-amine

• Inchi： 1S/C12H15N3O/c1-3-9-11(12(13)15-14-9)8-6-4-5-7-10(8)16-2/h4-7H,3H2,1-2H3,(H3,13,14,15)
• InChI Key： JERIRZMDWZKEJZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1C(N)=NNC=1CC

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.9Ų

Additional information on 5-ethyl-4-(2-methoxyphenyl)-1H-pyrazol-3-amine

Introduction to 5-Ethyl-4-(2-Methoxyphenyl)-1H-Pyrazol-3-amine (CAS No. 955563-90-3)

5-Ethyl-4-(2-methoxyphenyl)-1H-pyrazol-3-amine, identified by its Chemical Abstracts Service (CAS) number 955563-90-3, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic amine has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a pyrazole core, which is a well-documented scaffold in drug discovery, combined with ethyl and methoxyphenyl substituents that contribute to its distinct chemical profile.

The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is renowned for its versatility in medicinal chemistry. It serves as a privileged scaffold in the development of various therapeutic agents, including antiviral, anti-inflammatory, and anticancer drugs. The presence of an ethyl group at the 5-position and a 2-methoxyphenyl group at the 4-position in 5-Ethyl-4-(2-methoxyphenyl)-1H-pyrazol-3-amine introduces specific electronic and steric effects that can modulate its biological activity. These modifications are strategically designed to enhance binding affinity and selectivity towards target enzymes or receptors.

In recent years, there has been a surge in research focused on developing novel pyrazole derivatives with improved pharmacological properties. The compound 5-Ethyl-4-(2-methoxyphenyl)-1H-pyrazol-3-amine has been explored in several preclinical studies for its potential therapeutic applications. Its structural features suggest that it may exhibit inhibitory activity against various enzymes involved in disease pathways. For instance, the methoxyphenyl group can interact with hydrophobic pockets of target proteins, while the pyrazole core provides a rigid framework for optimal binding orientation.

One of the most compelling aspects of 5-Ethyl-4-(2-methoxyphenyl)-1H-pyrazol-3-amine is its synthetic accessibility. The compound can be readily synthesized through multi-step organic reactions, making it amenable for further derivatization and optimization. Researchers have leveraged this flexibility to generate a library of related compounds, each with tailored properties for specific biological targets. The synthesis typically involves condensation reactions between appropriate precursors, followed by functional group transformations to introduce the desired substituents.

The pharmacological profile of 5-Ethyl-4-(2-methoxyphenyl)-1H-pyrazol-3-amine has been investigated in several in vitro and in vivo models. Initial studies have demonstrated promising results in terms of enzyme inhibition and cellular activity. For example, the compound has shown potential as an inhibitor of certain kinases, which are key players in cancer signaling pathways. Additionally, its interaction with other enzymes and receptors has been explored, revealing possible applications in treating inflammatory diseases and neurological disorders.

The structural integrity of 5-Ethyl-4-(2-methoxyphenyl)-1H-pyrazol-3-amine is further enhanced by its solubility characteristics, which are crucial for formulation development. The presence of polar functional groups such as the amine moiety improves water solubility, facilitating administration via various routes. This property is particularly important for drug candidates intended for oral or injectable formulations. Furthermore, the compound's stability under different storage conditions makes it suitable for long-term clinical trials and commercialization.

In conclusion, 5-Ethyl-4-(2-methoxyphenyl)-1H-pyrazol-3-amine (CAS No. 955563-90-3) represents a promising candidate in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its synthesis is straightforward, allowing for easy modification and optimization. Preclinical studies have highlighted its biological activity against various targets, making it a valuable asset in drug discovery efforts. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a significant role in the development of next-generation therapeutics.